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Compound of Interest

Compound Name: TC Ask 10

Cat. No.: B605626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, preparation, and use of

TC Ask 10 stock solutions, a potent and selective inhibitor of Apoptosis Signal-regulating

Kinase 1 (ASK1).

Introduction to TC Ask 10
TC Ask 10 is a small molecule inhibitor of ASK1, a key component of the mitogen-activated

protein kinase (MAPK) signaling pathway. ASK1 is activated by a variety of cellular stresses,

including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines.[1][2]

Upon activation, ASK1 triggers a downstream signaling cascade that results in the

phosphorylation and activation of JNK and p38 MAP kinases.[3][4] This signaling pathway

plays a crucial role in cellular processes such as apoptosis, inflammation, and fibrosis.[1][2] As

a potent and selective inhibitor with an IC50 of 14 nM for ASK1, TC Ask 10 is a valuable tool

for studying the physiological and pathological roles of the ASK1 signaling pathway.[3][5][6][7]

Properties of TC Ask 10
A summary of the key physical and chemical properties of TC Ask 10 is provided in the table

below.
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Property Value Reference

Molecular Weight 432.35 g/mol [3]

Formula C₂₁H₂₁N₅O·2HCl [3]

Purity ≥98% [3]

Appearance White to pink solid [5]

Solubility (Water) Up to 100 mM [3]

Solubility (DMSO) Up to 100 mM [3]

Storage (Solid)
Desiccate at Room

Temperature or 4°C
[3][6][7]

Preparation of TC Ask 10 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TC Ask 10 in Dimethyl

Sulfoxide (DMSO).

Materials:

TC Ask 10 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Protocol:

Calculate the required mass of TC Ask 10: To prepare 1 mL of a 10 mM stock solution, use

the following calculation:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
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Mass (mg) = 10 mM x 1 mL x 432.35 g/mol / 1000 = 4.32 mg

Weigh the TC Ask 10 powder: Carefully weigh out 4.32 mg of TC Ask 10 powder and place

it in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the TC
Ask 10 powder.

Dissolve the compound: Vortex the tube until the TC Ask 10 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Stock Solution Storage:

Storage Temperature Shelf Life Reference

-20°C 1 month [5][7]

-80°C 6 months [5][7]

Experimental Protocols
The following are example protocols for the use of TC Ask 10 stock solution in common cell-

based assays.

Western Blot Analysis of p38 MAPK Phosphorylation
This protocol details the use of TC Ask 10 to inhibit stress-induced p38 MAPK phosphorylation

in a cellular context.

Materials:

Cells of interest (e.g., HeLa, HEK293)

Cell culture medium and supplements

Stress-inducing agent (e.g., Anisomycin, H₂O₂)
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TC Ask 10 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-phospho-p38, anti-total-p38, anti-GAPDH)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Protocol:

Cell Culture and Treatment:

Plate cells at an appropriate density and allow them to adhere overnight.

Pre-treat the cells with the desired concentrations of TC Ask 10 (e.g., 0.1, 1, 10 µM) or

vehicle (DMSO) for 1 hour.

Induce cellular stress by adding the stress-inducing agent (e.g., 10 µg/mL Anisomycin for

30 minutes).

Cell Lysis and Protein Quantification:

Wash the cells with ice-cold PBS.

Lyse the cells with lysis buffer and collect the cell lysates.

Determine the protein concentration of each lysate using a BCA protein assay.
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SDS-PAGE and Western Blotting:

Normalize the protein concentrations and load equal amounts of protein onto an SDS-

PAGE gel.

Separate the proteins by gel electrophoresis.

Transfer the proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1

hour at room temperature.

Wash the membrane and detect the protein bands using a chemiluminescent substrate

and an imaging system.

Experimental Workflow:
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Workflow for Western Blot analysis of p38 phosphorylation.
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Signaling Pathway
TC Ask 10 inhibits the ASK1 signaling pathway, which is a critical mediator of cellular stress

responses.

ASK1 Signaling Pathway:
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(Oxidative, ER, etc.)
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The ASK1 signaling pathway and the inhibitory action of TC Ask 10.
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Disclaimer: These protocols are intended for research use only. Please refer to the

manufacturer's safety data sheet (SDS) for handling and safety information. Optimal

experimental conditions may vary and should be determined by the end-user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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